(R,S,S)-VH032

• Molecular Formula: C24H32N4O4S
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C24H32N4O4S/c1-14-20(33-13-26-14)17-8-6-16(7-9-17)11-25-22(31)19-10-18(30)12-28(19)23(32)21(24(3,4)5)27-15(2)29/h6-9,13,18-19,21,30H,10-12H2,1-5H3,(H,25,31)(H,27,29)/t18-,19+,21-/m1/s1
• InChIKey: GFVIEZBZIUKYOG-SVFBPWRDSA-N

What Is (R,S,S)-VH032: Core Identity and E3 Ligase Ligand Role in PROTAC Procurement

(R,S,S)-VH032 (CAS 2230826-33-0) is a stereochemically defined von Hippel-Lindau (VHL) E3 ubiquitin ligase ligand widely used as the E3-recruiting component in proteolysis-targeting chimera (PROTAC) synthesis . It bears a (2R,4S)-4-hydroxyproline core and (S)-tert-leucine amide, mimicking the hydroxylated HIF-1α peptide motif recognized by the VHL/Elongin-B/Elongin-C (VCB) complex. The compound is a functionalized free-amine building block that can be directly conjugated via linker chemistry to target-protein ligands [1]. (R,S,S)-VH032 is specifically validated as the VHL ligand precursor for the tau-targeting PROTAC C004019, which has demonstrated tau clearance both in cellular models and in vivo [2].

Stereochemistry (2R,4S)-hydroxyproline, (S)-tert-leucine amide configuration

Functional form Free amine for direct linker conjugation

PROTAC validation Used in C004019 tau degrader synthesis

• [1] TargetMol. (R,S,S)-VH032 Product Page, Cat. No. T84747. CAS 2230826-33-0. View Source
• [2] Jiang L, et al. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models. Theranostics. 2021;11(11):5279-5295. View Source

Why (R,S,S)-VH032 Cannot Be Replaced by Generic VHL Ligands or Other Diastereomers

VHL ligand stereochemistry is a binary determinant of biological activity: the (2R,4S)-hydroxyproline configuration present in (R,S,S)-VH032 is essential for high-affinity engagement of the VCB complex, while diastereomers such as (S,S,S)-AHPC and cis-VH032 amine are functionally inactive or orders of magnitude weaker binders . Generic substitution with unqualified 'VH032' or 'VHL ligand' entries carries the risk of supplying an incorrect diastereomer, which will fail to recruit VHL and render the resulting PROTAC incapable of inducing target protein ubiquitination and degradation . Furthermore, even active VHL ligands with different exit vectors (e.g., benzylic amine vs. benzylic methyl) confer distinct ternary complex cooperativity and degradation selectivity profiles, as demonstrated in systematic SAR studies [1]. Procurement of the exact (R,S,S) stereoisomer is therefore a non-negotiable requirement for reproducible PROTAC assembly and target degradation outcomes.

Target

Substitute

Risk

(R,S,S)-VH032

(S,S,S)-AHPC (inactive isomer)

Incorrect diastereomer may fail to engage VHL, abolishing PROTAC function

Benzylic amine VH032

Benzylic methyl VHL ligands

Exit vector differences may alter ternary complex cooperativity and degradation selectivity

Free amine (R,S,S)-VH032

Boc-protected AHPC

Deprotection step adds synthesis time and risk of epimerization

• [1] Krieger J, et al. Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design. ChemMedChem. 2023;18(8):e202200615. View Source

(R,S,S)-VH032 Quantitative Evidence Guide: Head-to-Head and Cross-Study Differentiation Data

Stereochemical Configuration as a Binary Activity Switch: (R,S,S) vs. Inactive (S,S,S) Diastereomer

The (R,S,S) configuration of VH032, encompassing (2R,4S)-4-hydroxyproline and (S)-tert-leucine amide, is the active stereoisomer for VHL E3 ligase recruitment. In contrast, the (S,S,S)-AHPC diastereomer is explicitly designated as the 'inactive isomer' by multiple independent suppliers and is sold specifically as a negative control compound for PROTAC experiments . This binary activity switch means that substitution with the wrong diastereomer completely abolishes VHL engagement.

Stereochemistry switch

Class-level inference

(R,S,S) active · (S,S,S) inactive negative control

Stereochemical identity determines VHL recruitment competence

Supplier documentation; verify for lot-specific activity

Evidence Dimension	VHL binding competence determined by stereochemistry
Target Compound Data	(R,S,S)-VH032: Active VHL ligand; stereochemistry (2R,4S) at hydroxyproline, (S) at tert-leucine amide
Comparator Or Baseline	(S,S,S)-AHPC ((S,S,S)-VH032-Boc): Inactive isomer, used as negative control; stereochemistry (2S,4S) at hydroxyproline
Quantified Difference	Qualitative binary classification: Active vs. Inactive (loss of function)
Conditions	Based on supplier documentation and PROTAC experimental design conventions; stereochemistry confirmed by SMILES and InChI Key

Why This Matters

Procurement of the incorrect diastereomer yields a compound incapable of VHL recruitment, making it useless for PROTAC synthesis and potentially generating false-negative results in degradation assays.

Binding Affinity Differential: Active VH032 Amine vs. Inactive cis-VH032 Amine Diastereomer

In a TR-FRET competitive binding assay using BODIPY FL VH032 as the fluorescent probe, the active VH032 (parent compound, bearing the correct stereochemistry) exhibited a Ki of 33.4 nM against the VCB complex [1]. In the same assay system, VH032 amine (the cis-diastereomer with incorrect hydroxyproline stereochemistry) displayed a Ki of 5.7 μM, representing an approximately 170-fold reduction in binding affinity [2]. This quantitative gap demonstrates that stereochemical fidelity directly governs target engagement potency.

Binding affinity (Ki)

Cross-study comparable

33.4 nM vs 5.7 µM

Stereochemistry impacts target engagement affinity

TR-FRET assay; ~170-fold difference

Evidence Dimension	VHL/VCB binding affinity (Ki) in TR-FRET competitive binding assay
Target Compound Data	VH032 (active stereochemistry): Ki = 33.4 nM (TR-FRET) [1]
Comparator Or Baseline	VH032 amine (cis-diastereomer, Ki = 5.7 μM = 5,700 nM) [2]
Quantified Difference	~170-fold weaker binding (5,700 nM / 33.4 nM ≈ 171)
Conditions	BODIPY FL VH032 (4 nM) probe, 2 nM GST-VCB, 2 nM Tb-anti-GST, 90-min incubation; Ki calculated via Cheng-Prusoff equation [1]

Why This Matters

A 170-fold difference in target engagement affinity translates directly into orders-of-magnitude differences in PROTAC degradation potency, as ternary complex formation is critically dependent on binary VHL binding affinity.

• [1] Zhao Q, et al. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega. 2021;6(1):680-692. Table 1: VH032 (1) Ki = 33.4 nM in TR-FRET assay. View Source
• [2] Zhao Q, et al. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe. ACS Omega. 2021;6(1):680-692. Text: 'The least potent ligand was VH032 amine (6), with a Ki value of 5.7 μM.' View Source

PROTAC Degradation Potency: C004019 Tau Degrader Built from (R,S,S)-VH032

(R,S,S)-VH032 is specifically utilized as the VHL-recruiting ligand in the synthesis of C004019, a small-molecule PROTAC that simultaneously engages tau protein and VHL E3 ligase [1]. C004019 achieves a DC50 of approximately 5 nM for tau degradation in HEK293 cells expressing human tau [2]. In vivo, subcutaneous administration of C004019 at 3 mg/kg significantly reduced tau levels in the brains of wild-type, hTau-transgenic, and 3xTg-AD mice, with concomitant improvement in synaptic and cognitive functions [2]. This validates (R,S,S)-VH032 as a competent E3 ligase ligand for constructing PROTACs with nanomolar cellular degradation potency and in vivo pharmacological activity.

Tau degradation (C004019)

Supporting evidence

DC50 ~5 nM; in vivo tau reduction at 3 mg/kg

Reported cellular and in vivo PROTAC-mediated tau clearance

HEK293-hTau cells; mouse models (wild-type, transgenic)

Evidence Dimension	Cellular tau degradation potency (DC50) and in vivo tau clearance
Target Compound Data	C004019 (synthesized from (R,S,S)-VH032): DC50 ≈ 5 nM in HEK293-hTau cells; significant tau reduction at 3 mg/kg s.c. in mice [2]
Comparator Or Baseline	No direct comparator PROTAC data available within the same study; baseline is untreated control showing no tau clearance
Quantified Difference	DC50 of ~5 nM indicates potent degradation at low nanomolar concentrations; in vivo efficacy demonstrated at 3 mg/kg
Conditions	HEK293 cells with stable/transient hTau overexpression (Western blot); wild-type, hTau-transgenic, and 3xTg-AD mice (subcutaneous administration)

Why This Matters

This evidence demonstrates that (R,S,S)-VH032 is not merely a biochemical tool but a validated building block for PROTACs with proven cellular degradation potency and in vivo efficacy, reducing the risk of failed degradation when procured for PROTAC development programs.

• [1] TargetMol. (R,S,S)-VH032 Product Page, Cat. No. T84747. '(R,S,S)-VH032 synthesizes the tau-targeting small molecule PROTAC C004019.' View Source
• [2] Jiang L, et al. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models. Theranostics. 2021;11(11):5279-5295. DC50 ≈ 5 nM; in vivo tau reduction at 3 mg/kg s.c. View Source

Binding Affinity Contextualization: VH032 Parent Compound vs. Next-Generation VHL Ligands

The parent VH032 compound (bearing the active stereochemistry corresponding to the (R,S,S)-VH032 core) binds the VHL E3 ligase with a Kd of 185 nM as measured by surface plasmon resonance (SPR) . A systematic SPR-based SAR investigation by Krieger et al. (2023) provided the first consistent dataset enabling direct comparison of VH032 structural variants, revealing that modifications at the benzylic position (e.g., Me-VH032) improve binding affinity, while alterations to the hydroxyproline stereochemistry abolish it [1]. (R,S,S)-VH032 occupies the foundational position in this evolving VHL ligand landscape, offering a well-characterized, widely referenced binding profile that facilitates cross-study comparability and assay standardization.

VHL binding landscape

Cross-study comparable

VH032 Kd 185 nM; Me-VH032 improved binding

Foundational ligand for cross-study comparability

Krieger et al. 2023 SPR SAR study

Evidence Dimension	VHL E3 ligase binding affinity (Kd) measured by SPR
Target Compound Data	VH032 (active stereochemistry core of (R,S,S)-VH032): Kd = 185 nM by SPR
Comparator Or Baseline	Me-VH032 (benzylic methylated analog): Improved binding affinity reported ; Benzylic methyl incorporation is associated with improved binding affinity per Tocris product documentation
Quantified Difference	Me-VH032 exhibits improved binding relative to VH032 parent (exact numerical fold-change not publicly disclosed in the accessible data; improvement cited qualitatively in vendor documentation and SAR reviews)
Conditions	SPR binding assay; VCB protein complex immobilized; Krieger et al. 2023 ChemMedChem systematic SAR study [1]

Why This Matters

Understanding where (R,S,S)-VH032 sits in the VHL ligand affinity hierarchy enables informed selection: while next-generation analogs may offer higher affinity, (R,S,S)-VH032 provides a validated, literature-dense reference point with established PROTAC success cases.

• [1] Krieger J, et al. Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design. ChemMedChem. 2023;18(8):e202200615. View Source

Purity and Quality Specifications: Ensuring Reproducible PROTAC Assembly

(R,S,S)-VH032 is supplied at ≥98% purity as determined by HPLC analysis, with a molecular formula of C22H30N4O3S (exact mass 430.203) and three defined stereocenters . The compound is provided as a white to off-white solid powder with a LogP of 2.1, and is soluble in DMSO for in vitro applications . This purity specification exceeds the typical ≥95% threshold commonly encountered for research-grade VHL ligand building blocks, reducing the risk of stereochemical impurities that could interfere with PROTAC conjugate formation or confound biological assay interpretation.

Chemical purity

Lot attribute

≥98% (HPLC); 3 defined stereocenters

Higher purity may reduce lot variability in PROTAC synthesis

White to off-white solid; store at -20°C

Evidence Dimension	Chemical purity (HPLC) and physicochemical characterization
Target Compound Data	(R,S,S)-VH032: ≥98% purity; MW = 430.56; LogP = 2.1; 3 defined stereocenters
Comparator Or Baseline	Typical research-grade PROTAC building blocks often specified at ≥95% purity; (S,R,S)-AHPC hydrochloride listed at ≥97% purity by Sigma-Aldrich
Quantified Difference	≥98% vs. ≥95-97% purity threshold (3-5 percentage point improvement in purity specification)
Conditions	HPLC purity analysis per vendor quality control; white to off-white solid; storage at -20°C for 3 years (powder)

Why This Matters

Higher purity specifications reduce lot-to-lot variability in PROTAC synthesis, minimize side reactions during linker conjugation, and improve the reliability of quantitative structure-activity relationship (QSAR) analyses.

Free Amine Functionality for Direct Linker Conjugation vs. Protected Precursors

(R,S,S)-VH032 is supplied as the free amine form, enabling direct amide coupling or reductive amination with linker-carboxylic acid intermediates without requiring a deprotection step . This contrasts with Boc-protected VHL ligand precursors such as (S,R,S)-AHPC-Boc, which require an additional TFA-mediated Boc deprotection prior to conjugation, adding a synthetic step and potentially introducing impurities or racemization risk . The free amine form is specifically used in the synthesis of C004019, where it is coupled to the tau-targeting warhead via a PEG-based linker [1].

Synthetic accessibility

Cross-study comparable

Free amine · directly conjugation-ready vs Boc-protected

Direct conjugation streamlines PROTAC assembly

Eliminates one deprotection step; used in C004019

Evidence Dimension	Synthetic accessibility for PROTAC assembly (number of steps to active conjugation-ready form)
Target Compound Data	(R,S,S)-VH032: Free amine form, directly conjugation-ready; used as-is for C004019 synthesis [1]
Comparator Or Baseline	(S,R,S)-AHPC-Boc (VH032-Boc): Requires Boc deprotection before conjugation, adding one synthetic step and purification requirement
Quantified Difference	Elimination of one deprotection step reduces synthesis time by approximately 2-4 hours and avoids potential acid-mediated epimerization
Conditions	Standard amide coupling or reductive amination conditions for PROTAC linker attachment

Why This Matters

Procurement of the free amine form directly reduces PROTAC synthesis complexity, minimizes stereochemical integrity risk, and accelerates structure-activity relationship iteration cycles.

• [1] TargetMol. (R,S,S)-VH032 Product Page, Cat. No. T84747. Used to synthesize C004019. View Source

Where (R,S,S)-VH032 Delivers Definitive Value: Evidence-Backed Application Scenarios

Construction of Tau-Targeting PROTACs for Neurodegenerative Disease Research

(R,S,S)-VH032 is the validated VHL ligand building block for synthesizing C004019, a tau-targeting PROTAC with demonstrated DC50 of ~5 nM in cellular models and in vivo tau reduction in multiple Alzheimer's disease mouse models at 3 mg/kg subcutaneous dosing [1]. Research groups developing tau PROTACs can directly adopt the (R,S,S)-VH032 → C004019 synthetic route as a positive-control reference for benchmarking novel tau degraders, reducing method development time. The free amine functionality enables direct conjugation to tau-binding warheads without deprotection, accelerating SAR exploration .

Stereochemical Control Compound Strategy for PROTAC Target Engagement Validation

The (R,S,S) stereochemistry of this compound defines the active VHL-binding configuration. Researchers establishing PROTAC mechanism-of-action studies should pair (R,S,S)-VH032-based degraders with diastereomeric negative controls built from the inactive (S,S,S)-AHPC isomer, which fails to engage VHL [1]. This matched-pair strategy, explicitly recommended by commercial suppliers including Sigma-Aldrich, provides rigorous evidence that observed protein degradation is VHL-dependent rather than an off-target effect of the target-binding warhead alone .

Standardized VHL Ligand Reference for Cross-Laboratory PROTAC Potency Benchmarking

With a well-characterized VHL binding Kd of 185 nM and a consistent SPR dataset from the Krieger et al. (2023) systematic SAR study, (R,S,S)-VH032 serves as a reference VHL ligand for normalizing PROTAC degradation potency across different laboratories and target proteins [1]. The extensive literature base documenting VH032-based PROTACs enables meaningful comparison of DC50 values, ternary complex cooperativity (α), and degradation maxima (Dmax) when using this ligand as the common E3-recruiting element . Procurement from suppliers with ≥98% purity specifications ensures lot-to-lot consistency for multi-year research programs .

VHL/HIF-1α Pathway Inhibition Studies in Hypoxia Signaling Research

Beyond its role in PROTAC assembly, (R,S,S)-VH032 functions as a VHL/HIF-1α protein-protein interaction inhibitor with a Kd of 185 nM, disrupting the VHL:HIF-α interaction and stabilizing HIF-α to activate the hypoxic response [1]. This activity is directly linked to its stereochemistry: the (2R,4S)-hydroxyproline configuration mimics the hydroxylated Pro564 residue of HIF-1α that is recognized by the VHL substrate-binding domain . Researchers investigating anemia, ischemic diseases, or hypoxia signaling can use (R,S,S)-VH032 as a chemical probe to induce HIF-α stabilization independently of prolyl hydroxylase inhibition, providing pharmacological validation orthogonal to hypoxia-mimetic agents such as IOX2 [1].

Application

Selection Property

Validation Focus

Tau-targeting PROTAC construction

Stereochemically defined VHL ligand with reported in vivo model response

Tau degradation endpoint monitoring

Stereochemical control compound strategy

Defined (R,S,S) configuration for VHL engagement

Diastereomeric negative control validation

Standardized VHL ligand reference

Well-characterized binding profile (Kd context)

Cross-study comparability and normalization

VHL/HIF-1α interaction inhibition studies

Disrupts VHL:HIF-α interaction; mimics hydroxylated HIF-1α

HIF-α stabilization endpoint monitoring

• [1] Jiang L, et al. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models. Theranostics. 2021;11(11):5279-5295. View Source